Ethyl 7-cyano-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carboxylate
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Overview
Description
Ethyl 7-cyano-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carboxylate is a useful research compound. Its molecular formula is C10H9NO4S and its molecular weight is 239.25. The purity is usually 95%.
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Scientific Research Applications
Anticonvulsant Activity : A study by Kulandasamy et al. (2010) synthesized a series of compounds derived from ethyl 7-cyano-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carboxylate, which were evaluated for their anticonvulsant activity. These compounds were tested against induced seizures, and some derivatives, particularly those with naphthyloxy substitution, showed significant protection against induced convulsions (Kulandasamy, Adhikari, Taranalli, & Venkataswamy, 2010).
Cytotoxicity Against Leukemia Cells : Al-Trawneh et al. (2021) researched the synthesis and evaluation of thieno[2,3-b]pyridine derivatives for their cytotoxic effects on sensitive and multidrug-resistant leukemia cells. Some of these compounds, derived from this compound, showed inhibitory effects on the growth of both cell lines, indicating potential for anti-cancer applications (Al-Trawneh, Tarawneh, Gadetskaya, Seo, Al-Ta’ani, Al-taweel, & El-Abadelah, 2021).
Solid-State Characterization for Polymer Applications : In a study by Subramanian et al. (2019), 2,3-Dihydrothieno[3,4-b][1,4]dioxine-2-carboxylic acid (a related compound) was characterized for its use as a comonomer in polymers. This research is significant for developing materials with controlled hydrophilicity, which is crucial in various applications ranging from electronics to biomedicine (Subramanian, Rowland, Yap, & Martin, 2019).
Mechanism of Action
Mode of Action
The mode of action of Ethyl 7-cyano-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carboxylate is currently unknown due to the lack of specific studies on this compound . It’s worth noting that compounds with similar structures have been used as intermediates in the synthesis of conjugated polymers .
Biochemical Pathways
Related compounds have been involved in the synthesis of conjugated polymers, suggesting potential applications in material science .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
ethyl 7-cyano-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO4S/c1-2-13-10(12)9-8-7(6(5-11)16-9)14-3-4-15-8/h2-4H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRGLYIIBPLLZLF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C2C(=C(S1)C#N)OCCO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.